methyl {[5-(2-chlorophenyl)-8,9,10,11-tetrahydro[1]benzothieno[3,2-e][1,2,4]triazolo[4,3-c]pyrimidin-3-yl]thio}acetate

• IUPAC Name: methyl 2-[[7-(2-chlorophenyl)-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaen-5-yl]sulfanyl]acetate
• InChI: InChI=1S/C20H17ClN4O2S2/c1-27-15(26)10-28-20-24-23-18-16-12-7-3-5-9-14(12)29-19(16)22-17(25(18)20)11-6-2-4-8-13(11)21/h2,4,6,8H,3,5,7,9-10H2,1H3
• InChI Key: NNDXTCPDGUNIOL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NN=C2N1C(=NC3=C2C4=C(S3)CCCC4)C5=CC=CC=C5Cl
• Molecular Formula: C20H17ClN4O2S2
• Molecular Weight: 445.0 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions that can include the formation of tetrahydrobenzothieno and triazolopyrimidinone derivatives. For instance, a facile one-pot synthesis method has been described for creating 6,7,8,9-tetrahydrobenzo[4,5]thieno[2,3-d]-1,2,4-triazolo[4,5-a]pyrimidin-5-ones, showcasing the complexity and intricacy of synthesizing such compounds (Gomha, 2009).

Molecular Structure Analysis

The molecular structure of compounds in this category often features a near-planar configuration, with various substituents contributing to their unique physical and chemical properties. Detailed structural analyses, such as those performed by Velavan et al. (1997), reveal the presence of a disordered cyclohexene ring and the orientation of chlorophenyl rings almost in the same plane as the rest of the molecule, highlighting the complex molecular geometry (Velavan et al., 1997).

Chemical Reactions and Properties

These compounds can undergo a variety of chemical reactions, including alkylation, which can lead to the formation of new heterocyclic compounds. For example, Yamaguchi and Ishikawa (1982) demonstrated the alkylation of hexahydrobenzothieno pyrimidines, showcasing the reactivity and versatility of these compounds in chemical synthesis (Yamaguchi & Ishikawa, 1982).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, are crucial for understanding their behavior in different environments and potential applications. The crystal structure analysis provided by researchers like Lu Jiu-fu et al. (2015) offers insight into the compound's arrangement in solid form, which is essential for material science and pharmaceutical formulation applications (Lu Jiu-fu et al., 2015).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental for their application in chemical synthesis and potential biological activity. Investigations into the chemical properties of similar compounds reveal a broad range of reactivities and functionalities, enabling their use in creating more complex molecular architectures (Ding, Huang, & He, 2005).

Scientific Research Applications

Structural Characterization and Synthesis

• Two Substituted [1,2,4]Triazole Derivatives : This study reports on the structures of two 1,2,4-triazole derivatives, highlighting their nearly planar molecular configuration and stabilization by N-H...N hydrogen bonds, suggesting a base for further functional exploration (R. Velavan et al., 1997).

• Synthesis and Antimicrobial Evaluation : Focuses on the creation of thienopyrimidine derivatives through various chemical reactions, demonstrating the compound's versatility for further antimicrobial application studies (M. H. Bhuiyan et al., 2006).

Synthetic Utility and Transformations

• The Synthetic Utility of Heteroaromatic Azido Compounds : Describes the preparation of 1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines, providing insights into the compound's synthetic flexibility and potential for generating novel heterocyclic structures (C. Westerlund, 1980).

• Novel Selected Tandem Transformations : Examines transformations for thienopyrimidine synthesis, highlighting the compound's chemical reactivity and potential for developing new therapeutic agents (N. Pokhodylo et al., 2010).

Potential for Drug Development

• Evaluation of Antioxidant and Antitumor Activities : Discusses the preparation and evaluation of nitrogen heterocycles, including structures related to the specified compound, for their potential antioxidant and antitumor activities, showcasing the compound's relevance in medicinal chemistry research (M. A. El-Moneim et al., 2011).